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Compound of Interest

Compound Name: Ferrous lactate dihydrate

CAS No.: 1654003-97-0

Cat. No.: B12727751

Get Quote

1. Introduction

Ferrous lactate, the iron(II) salt of lactic acid, is a widely utilized compound in research, drug

development, and food fortification.[1][2] Its applications range from serving as an iron

supplement in cell culture media to its use as a nutrient and color retention agent in food

products.[1][2] The ferrous (Fe²⁺) state of iron is more soluble and bioavailable compared to

the ferric (Fe³⁺) state.[3] However, a significant challenge in working with ferrous lactate is the

propensity of the ferrous ion to oxidize to the ferric state, particularly in aqueous solutions

exposed to air.[4] This oxidation can lead to precipitation of insoluble ferric hydroxide, reducing

the effective concentration of bioavailable iron and compromising experimental reproducibility.

This application note provides a detailed protocol for the preparation of stable ferrous lactate

stock solutions, incorporating best practices to minimize oxidation and ensure the integrity and

longevity of the solution. The protocol is intended for researchers, scientists, and drug

development professionals who require reliable and reproducible ferrous iron solutions for their

work.
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Chemicals:

Ferrous Lactate (C₆H₁₀FeO₆ · xH₂O), high purity

Deionized water (DI H₂O), high-purity (18.2 MΩ·cm)

Ascorbic acid (C₆H₈O₆), ACS grade or higher

Hydrochloric acid (HCl), concentrated, for pH adjustment

Nitrogen (N₂) or Argon (Ar) gas, high purity

Equipment:

Analytical balance

Volumetric flasks (Class A)

Beakers and graduated cylinders

Magnetic stirrer and stir bars

pH meter, calibrated

Gas dispersion tube or sparging needle

Sterile syringe filters (0.22 µm pore size), if sterility is required

Amber glass storage bottles or vials

Pipettes and pipette tips

3. Experimental Protocol: Preparation of a Stable Ferrous Lactate Stock Solution

This protocol outlines the preparation of a 100 mM ferrous lactate stock solution stabilized with

ascorbic acid. The volumes can be scaled as needed.

Step 1: Degassing the Solvent
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To minimize dissolved oxygen, which is a primary driver of Fe²⁺ oxidation, the deionized water

must be thoroughly degassed.

Measure approximately 90% of the final desired volume of deionized water into a flask.

Place a magnetic stir bar in the flask and begin stirring at a moderate speed.

Insert a gas dispersion tube connected to a nitrogen or argon gas source into the water,

ensuring the gas bubbles through the entire volume.

Sparge the water with the inert gas for at least 30-60 minutes.

Step 2: Weighing and Dissolving Ferrous Lactate and Stabilizer

Ascorbic acid is a potent antioxidant that effectively protects Fe²⁺ from oxidation by reducing

any Fe³⁺ that forms back to Fe²⁺.[5][6][7][8][9]

In a clean weighing boat, accurately weigh the required amount of ferrous lactate. For 100

mL of a 100 mM solution, this will be approximately 2.88 g of ferrous lactate trihydrate (MW:

288.03 g/mol ).

Separately, weigh out ascorbic acid. A molar ratio of at least 2:1 of ascorbic acid to iron is

recommended to enhance stability.[7] For a 10:1 molar ratio, you would add approximately

1.76 g of ascorbic acid (MW: 176.12 g/mol ) for every 100 mL of 100 mM ferrous lactate

solution.

Quantitatively transfer the weighed ferrous lactate and ascorbic acid to the flask containing

the degassed water while maintaining a gentle stream of inert gas over the surface of the

liquid.

Continue stirring until all solids are completely dissolved. The solution should be a light green

or pale yellow color.[4]

Step 3: pH Adjustment

The stability of ferrous lactate is pH-dependent, with better solubility and stability in slightly

acidic conditions.[10][11] A pH range of 4.0-5.0 is generally recommended.
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Calibrate the pH meter according to the manufacturer's instructions.

Measure the pH of the ferrous lactate solution.

If necessary, adjust the pH to the target range by adding small aliquots of dilute hydrochloric

acid.

Step 4: Final Volume and Storage

Once the desired pH is achieved, quantitatively transfer the solution to a volumetric flask.

Bring the solution to the final volume with degassed deionized water.

If sterility is required (e.g., for cell culture applications), filter the solution through a 0.22 µm

sterile syringe filter into a sterile, amber storage bottle.

Before sealing the bottle, flush the headspace with nitrogen or argon gas to create an inert

atmosphere.

Store the solution at 4°C, protected from light.[4][12]

4. Quality Control and Stability Assessment

To ensure the quality and stability of the prepared stock solution, periodic verification of the

ferrous iron concentration is recommended. The Ferrozine assay is a sensitive and reliable

colorimetric method for this purpose.[13][14]

Brief Protocol for Ferrozine Assay:

Reagent Preparation: Prepare a Ferrozine solution (e.g., 6.5 mM) and an ammonium acetate

buffer (e.g., 5 M).[15] An ascorbic acid solution is also used as a reductant to ensure all iron

is in the ferrous state for total iron measurement.[15][16]

Standard Curve: Prepare a series of ferrous iron standards of known concentrations.

Sample Preparation: Dilute a small aliquot of the ferrous lactate stock solution to fall within

the range of the standard curve.
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Assay: In a microplate, mix the standards and samples with the Ferrozine reagent.

Measurement: Measure the absorbance at approximately 562 nm using a microplate reader.

[16] The intensity of the colored complex is proportional to the ferrous iron concentration.[14]

Calculation: Determine the concentration of ferrous iron in the stock solution by comparing

its absorbance to the standard curve.

A significant decrease in the measured ferrous iron concentration or a visible change in the

solution's color (e.g., to a brownish or orange hue) indicates oxidation and degradation.

5. Data Presentation: Key Parameters for Preparation

The following table summarizes the critical parameters for preparing a stable ferrous lactate

stock solution.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://atlas-medical.com/upload/productFiles/208017/Iron%20Ferrozine%20Package%20Insert.pdf
https://www.kamiyabiomedical.com/pdf/KT-757.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12727751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommended Condition Rationale

Solvent Degassed Deionized Water
Minimizes dissolved oxygen to

prevent oxidation of Fe²⁺.

Stabilizer Ascorbic Acid

Acts as an antioxidant,

maintaining iron in the more

soluble Fe²⁺ state.[5][6][7]

Stabilizer:Iron Molar Ratio
≥ 2:1 (10:1 recommended for

enhanced stability)

Ensures sufficient reducing

capacity to protect the ferrous

iron.[7]

pH 4.0 - 5.0

Enhances solubility and

stability of ferrous lactate.[10]

[11]

Storage Temperature 4°C
Slows down the rate of

chemical degradation.

Storage Atmosphere Inert Gas (Nitrogen or Argon)

Prevents exposure to

atmospheric oxygen during

storage.

Storage Container Amber Glass Vials/Bottles

Protects the solution from light,

which can accelerate

degradation.[4]
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Preparation Steps

Start

Degas Deionized Water
(N2 or Ar sparging)

Weigh Ferrous Lactate
& Ascorbic Acid

Dissolve in Degassed Water
(under inert gas)

Adjust pH to 4.0-5.0
(with dilute HCl)

Bring to Final Volume

Sterile Filter (0.22 µm)
(if required)

Store at 4°C, Protected from Light
(under inert atmosphere)

Stable Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing stable ferrous lactate stock solution.
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Caption: Stabilization of ferrous iron by ascorbic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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